![molecular formula C15H17BrN2O B5137651 1-[(5-bromo-2-furyl)methyl]-4-phenylpiperazine](/img/structure/B5137651.png)
1-[(5-bromo-2-furyl)methyl]-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(5-bromo-2-furyl)methyl]-4-phenylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential as a therapeutic agent due to its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-[(5-bromo-2-furyl)methyl]-4-phenylpiperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. It has been shown to increase the levels of these neurotransmitters in the brain, which may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It has also been shown to have antioxidant and anti-inflammatory properties. Additionally, it has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(5-bromo-2-furyl)methyl]-4-phenylpiperazine in lab experiments is its well-characterized pharmacological properties. It has been extensively studied and its mechanism of action is relatively well understood. However, one limitation is that it may not be suitable for all types of experiments due to its specific pharmacological properties.
Future Directions
There are several potential future directions for research on 1-[(5-bromo-2-furyl)methyl]-4-phenylpiperazine. One potential direction is to further investigate its potential as a treatment for neuropathic pain. Another potential direction is to investigate its potential as an anticancer agent. Additionally, further studies could be conducted to better understand its mechanism of action and to identify potential new therapeutic applications.
Synthesis Methods
The synthesis of 1-[(5-bromo-2-furyl)methyl]-4-phenylpiperazine involves the reaction of 1-(5-bromo-2-furyl)methylpiperazine with phenylmagnesium bromide. The reaction is carried out in anhydrous diethyl ether under an inert atmosphere. The resulting product is then purified by recrystallization to obtain the final product.
Scientific Research Applications
1-[(5-bromo-2-furyl)methyl]-4-phenylpiperazine has been studied for its potential as a therapeutic agent for various conditions. It has been shown to have anxiolytic, antidepressant, and antipsychotic properties. It has also been studied for its potential as a treatment for neuropathic pain and as an anticancer agent.
Properties
IUPAC Name |
1-[(5-bromofuran-2-yl)methyl]-4-phenylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17BrN2O/c16-15-7-6-14(19-15)12-17-8-10-18(11-9-17)13-4-2-1-3-5-13/h1-7H,8-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAJPDTYQQZWGBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(O2)Br)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
22.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198402 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.